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Compound of Interest

4-(pyridin-4-ylmethyl)phthalazin-
1(2H)-one

Cat. No.: B029346

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the synthesis of 4-(pyridin-4-
ylmethyl)phthalazin-1(2H)-one, a key intermediate in the preparation of various
pharmaceutically active compounds, including the angiogenesis inhibitor Vatalanib.[1] This
guide outlines the detailed reaction mechanism, experimental protocols, and quantitative data
associated with a common synthetic route. The information presented herein is intended to
support researchers and professionals in the fields of medicinal chemistry and drug
development.

Compound Profile

A summary of the key identifiers and properties of the target compound is provided in the table
below.
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Property Value

IUPAC Name 4-(pyridin-4-ylmethyl)-2H-phthalazin-1-one
Synonyms 4-(4-Pyridylmethyl)-1(2H)-phtalazinone
CAS Number 107558-48-5

Molecular Formula C14H11Ns0

Molecular Weight 237.26 g/mol

Appearance Neat

Synthetic Pathway Overview

The synthesis of 4-(pyridin-4-ylmethyl)phthalazin-1(2H)-one is typically achieved through a
two-step process. The general workflow involves the initial reaction of a phthalic acid derivative
with a pyridine-containing reagent, followed by cyclization with hydrazine.
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Step 1: Condensation

) ) ( )

Reacts with Base/Solvent

N/
A

N
\

Step 2: Cyclization
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Caption: Two-step synthesis workflow for 4-(pyridin-4-ylmethyl)phthalazin-1(2H)-one.

Experimental Protocols

The following section details the experimental procedures for the synthesis of 4-(pyridin-4-
ylmethyl)phthalazin-1(2H)-one.

Step 1: Synthesis of the Intermediate

This step involves a condensation reaction between phthalide and methyl isonicotinate.
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¢ Reagents:

Phthalide

o

[¢]

Methyl Isonicotinate

[¢]

Sodium Methoxide (CHsONa)

[e]

Methanol (CH3OH)
e Procedure:
o In a suitable reaction vessel, dissolve phthalide and methyl isonicotinate in methanol.
o Add sodium methoxide to the solution.
o Heat the reaction mixture to 65°C and maintain for 2.5 hours.
o Monitor the reaction progress by an appropriate analytical method (e.g., TLC).

o Upon completion, cool the reaction mixture and proceed with workup and purification to
isolate the intermediate product.

* Yield: Approximately 52%.[2]
Step 2: Synthesis of 4-(pyridin-4-ylmethyl)phthalazin-
1(2H)-one

This final step involves the cyclization of the intermediate product with hydrazine hydrate.
e Reagents:

o Intermediate from Step 1

o Hydrazine Hydrate (NH2NH2-H20)
e Procedure:

o Combine the intermediate product with hydrazine hydrate in a reaction vessel.
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o Heat the mixture to 110°C and maintain for 8 hours.
o Monitor the reaction for completion.

o After the reaction is complete, cool the mixture and perform a suitable workup, which may
include precipitation and filtration.

o Purify the crude product, for instance, by recrystallization, to obtain the final 4-(pyridin-4-
ylmethyl)phthalazin-1(2H)-one.

* Yield: Approximately 82%.[2]

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the described
synthetic route.

Reaction Time

Step Temperature (°C) Yield (%)
(hours)

1 25 65 52

2 8 110 82

Safety and Handling

Standard laboratory safety precautions should be observed when performing this synthesis.

This includes the use of personal protective equipment (PPE) such as safety goggles, gloves,
and a lab coat. All manipulations should be carried out in a well-ventilated fume hood. Refer to
the Safety Data Sheets (SDS) for each reagent for specific handling and disposal information.

Conclusion

The synthesis of 4-(pyridin-4-ylmethyl)phthalazin-1(2H)-one can be reliably achieved
through a two-step process involving a condensation reaction followed by cyclization. The
methodologies outlined in this guide provide a framework for the successful laboratory-scale
production of this valuable chemical intermediate. Further optimization of reaction conditions
may lead to improved yields and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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